Cas no 46360-78-5 (Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate)

• Product Name: Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate
• CAS No: 46360-78-5
• MF: C₁₂H₁₈BF₄N₂Rh
• MW: 379.994839191437
• CID: 4728551
• PubChem ID: 170922948
• Update Time: 2025-06-29

Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate
• [rh(cod)(mecn)2]bf4
• acetonitrile;(1Z,5Z)-cycloocta-1,5-diene;rhodium;tetrafluoroborate
• bis(acetonitrile) (1,5-cyclooctadiene)rhodium(I) tetrafluoroborate
• 46360-78-5

• Inchi： 1S/C8H12.2C2H3N.BF4.Rh/c1-2-4-6-8-7-5-3-1;2*1-2-3;2-1(3,4)5;/h1-2,7-8H,3-6H2;2*1H3;;/q;;;-1;/b2-1-,8-7-;;;;
• InChI Key： ZIBLHOBPBGAKNV-SUESZSCISA-N
• SMILES： [Rh].F[B-](F)(F)F.N#CC.N#CC.C1C=CCCC=CC1 |c:9,13|

Computed Properties

• Exact Mass: 380.05541 g/mol
• Monoisotopic Mass: 380.05541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 380.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate

Recent Advances in the Application of Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate (CAS: 46360-78-5) in Chemical Biology and Pharmaceutical Research

Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate (CAS: 46360-78-5) is a highly versatile rhodium(I) complex that has garnered significant attention in recent years due to its unique catalytic properties and potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest advancements in the utilization of this compound, highlighting its role in catalysis, drug discovery, and biomolecular interactions.

Recent studies have demonstrated the efficacy of Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate as a catalyst in various organic transformations, including hydrogenation, hydroformylation, and C-H activation reactions. Its ability to facilitate selective bond formation under mild conditions makes it an attractive candidate for the synthesis of complex bioactive molecules. For instance, a 2023 study published in the Journal of the American Chemical Society showcased its application in the asymmetric hydrogenation of unsaturated ketones, achieving high enantioselectivity and yield.

In the realm of drug discovery, this rhodium(I) complex has been explored as a potential therapeutic agent due to its interaction with biological macromolecules. Research conducted by Smith et al. (2022) revealed its ability to bind selectively to DNA G-quadruplex structures, suggesting potential applications in cancer therapy. The study employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate the binding mechanism and structural implications.

Furthermore, the compound's stability in aqueous environments has opened new avenues for its use in bioconjugation chemistry. A recent breakthrough published in Chemical Science (2023) demonstrated its effectiveness in site-selective protein modification, offering a valuable tool for the development of antibody-drug conjugates and other biopharmaceuticals. The researchers optimized reaction conditions to achieve high conversion rates while maintaining protein integrity.

From a mechanistic perspective, computational studies have provided deeper insights into the electronic structure and reactivity of Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate. Density functional theory (DFT) calculations have been employed to predict its behavior in various chemical environments, aiding in the rational design of new catalytic systems. These theoretical approaches, combined with experimental validation, have significantly advanced our understanding of rhodium(I) chemistry.

The pharmaceutical industry has shown growing interest in this compound for process chemistry applications. Its compatibility with continuous flow systems and scalability make it particularly attractive for large-scale production of active pharmaceutical ingredients (APIs). Several patent applications filed in 2023-2024 describe innovative manufacturing processes utilizing this catalyst for the synthesis of key intermediates in antiviral and anticancer drug development.

Despite these promising developments, challenges remain in the widespread adoption of Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate. Issues such as catalyst recycling, cost-effectiveness, and potential metal contamination in final products require further investigation. Ongoing research efforts are focused on developing supported catalyst systems and exploring alternative ligands to address these limitations while maintaining catalytic efficiency.

In conclusion, Bis(acetonitrile)(1,5-cyclooctadiene)rhodium(I)tetrafluoroborate (CAS: 46360-78-5) continues to demonstrate significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique combination of catalytic activity, biological compatibility, and synthetic versatility positions it as a valuable tool for both academic and industrial applications. Future research directions may include the development of chiral variants for asymmetric synthesis and exploration of its therapeutic potential in medicinal chemistry applications.